Cas no 2640958-95-6 (2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 2640958-95-6
• MF: C₁₉H₃₀N₆O₂
• MW: 374.480503559113
• CID: 5318512
• PubChem ID: 154829736
• Update Time: 2025-10-30

2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040710525
• 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• 2640958-95-6
• F6619-7349
• 2-[4-[6-(4-Morpholinyl)-3-pyridazinyl]-1-piperazinyl]-1-(1-piperidinyl)ethanone

• Inchi： 1S/C19H30N6O2/c26-19(25-6-2-1-3-7-25)16-22-8-10-23(11-9-22)17-4-5-18(21-20-17)24-12-14-27-15-13-24/h4-5H,1-3,6-16H2
• InChI Key： BRQGSJRQFZKSPZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1CCN(C2=NN=C(N3CCOCC3)C=C2)CC1

Computed Properties

• Exact Mass: 374.24302422g/mol
• Monoisotopic Mass: 374.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 654.8±55.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 2640958-95-6)

The compound 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 2640958-95-6) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple heterocyclic moieties, including morpholine, pyridazine, piperazine, and piperidine, which are known for their diverse pharmacological and chemical applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, material science, and biochemical studies.

One of the key structural features of this compound is the incorporation of a pyridazine ring, which is a nitrogen-containing heterocycle often found in bioactive molecules. The attachment of a morpholine group at the 6-position of the pyridazine ring enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Additionally, the presence of a piperazine linker and a piperidine-based terminal group further diversifies its reactivity and interaction potential with biological targets.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one due to their role in addressing modern healthcare challenges. For instance, researchers are exploring its potential as a modulator of enzyme activity or as a scaffold for designing kinase inhibitors, which are critical in cancer therapy. The compound's ability to interact with protein targets and its ADME (Absorption, Distribution, Metabolism, and Excretion) properties are also under investigation.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including nucleophilic substitution and amide coupling. The morpholine and piperidine groups are introduced to optimize the compound's physicochemical properties, such as logP and polar surface area, which are crucial for drug-likeness. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high purity and structural integrity.

The versatility of 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one extends beyond pharmaceuticals. It has potential applications in agrochemicals, where its heterocyclic framework could contribute to the development of novel pesticides or herbicides. Furthermore, its unique electronic properties make it a candidate for organic electronics, such as OLEDs or sensors, where nitrogen-rich compounds are often utilized.

As the demand for custom synthesis and high-value intermediates grows, this compound is gaining traction in the fine chemicals market. Companies specializing in contract research and manufacturing services (CRAMS) are actively exploring its scalability and cost-effective production methods. The compound's CAS No. 2640958-95-6 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In conclusion, 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications in drug discovery, material science, and agrochemicals highlight its significance in both academic and industrial research. Future studies will likely uncover additional functionalities, solidifying its position as a valuable tool for scientific innovation.